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Compound of Interest

Compound Name: Halazone

Cat. No.: B1210301

Technical Support Center: Halazone Stability

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on understanding and mitigating the short usable
life of opened Halazone bottles.

Frequently Asked Questions (FAQSs)

Q1: What is Halazone and what is its primary mechanism of action?

Al: Halazone, with the chemical name p-(N,N-dichlorosulfamyl)benzoic acid, is a chlorine-
releasing compound used for disinfecting water.[1][2][3] It appears as a white crystalline
powder with a distinct chlorine odor.[2][4][5] Its disinfecting properties are not due to the
Halazone molecule itself, but rather to the hypochlorous acid (HOCI) it releases upon contact
with water through a process called hydrolysis.[2][3] This released HOCI is a potent oxidizing
agent that effectively neutralizes many organic compounds and pathogens.[3]

Q2: Why does an opened bottle of Halazone lose its effectiveness so quickly?

A2: The primary reason for the short usable life of opened Halazone bottles—often cited as
three days or less—is its high sensitivity to moisture.[3] The very chemical reaction (hydrolysis)
that makes it an effective water disinfectant is also its primary degradation pathway.[2][4] Once
a bottle is opened, the Halazone powder is exposed to atmospheric humidity, causing the
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active ingredient to prematurely hydrolyze and lose its chlorine content, thus rendering it
ineffective.

Q3: Besides moisture, what other environmental factors degrade Halazone?

A3: In addition to moisture, Halazone is sensitive to light and high temperatures.[1][4][6]
Exposure to light can accelerate the decomposition of the N-Cl bonds, which are crucial for its
activity.[4] Elevated temperatures also increase the rate of chemical degradation.[4]

Q4: What are the ideal storage conditions for an unopened bottle of Halazone?

A4: For maximum shelf-life, unopened Halazone should be stored in a cool, dark, and dry
place. Specific recommendations often include refrigeration at 2-8°C or even freezing at -20°C.
[1][6] The container must be tightly sealed and opaque to protect from moisture and light.

Q5: Has Halazone been replaced by more stable alternatives in modern applications?

A5: Yes, for many applications, particularly for portable water purification, Halazone has been
largely superseded by more stable compounds like sodium dichloroisocyanurate (NaDCC).[3]
[7] However, Halazone remains a relevant compound in various research and laboratory
settings.

Troubleshooting Guide

Issue: My Halazone solution is not effectively disinfecting my experimental water sample.

This troubleshooting guide will help you diagnose potential reasons for reduced efficacy.
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Caption: Troubleshooting workflow for ineffective Halazone disinfection.

Data Summary: Halazone Properties and Stability

Factors

Quantitative data regarding Halazone's properties and the factors influencing its stability are

summarized below.

Table 1: Physicochemical Properties of Halazone
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Property Value Reference(s)

Molecular Formula C7HsCI2NO4S [1]

Molar Mass 270.09 g/mol [1]
White crystalline powder with a

Appearance ] [2][4]
chlorine odor

_ . ~195-213°C (with

Melting Point N [1](2][3]
decomposition)

Solubility in Water Slightly soluble (< 1 g/L) [2][3]

Solubility Soluble in alkaline solutions [1][6]

pKa (Carboxylic Acid) 3.29+£0.10 [1112]

Table 2: Key Factors Affecting Stability of Opened Halazone Bottles
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Factor Effect on Halazone  Mitigation Strategy = Reference(s)

Initiates hydrolysis,
. . . rapidly degrading the
Moisture / Humidity High ) [3][4]8]
active compound and

releasing chlorine gas.

Accelerates
. decomposition of N-ClI
Light Moderate ) [11[4119]
bonds, reducing

potency.

Higher temperatures
Temperature Moderate increase the rate of [41[8]

chemical degradation.

] ] Stable in its solid,
pH (in solid state) Low o [2]
acidic form.

The volume of air
(containing moisture)

Headspace Air High in the bottle [9]
accelerates

degradation.

Experimental Protocols & Best Practices

To extend the usable life of opened Halazone bottles, a strict handling and storage protocol is

mandatory.

Best Practices for Storage and Handling of Opened
Bottles

» Minimize Exposure: Open the bottle only when needed and for the shortest time possible.

o Use a Desiccator: Immediately place the opened bottle inside a functioning desiccator with a
fresh desiccant (e.g., silica gel) to minimize exposure to atmospheric moisture.
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 Inert Gas Blanket: For high-purity applications, after dispensing, purge the bottle's
headspace with an inert gas like dry nitrogen or argon before sealing. This displaces moist
air.

o Refrigerate: Store the desiccator containing the Halazone bottle in a refrigerator at 2-8°C.[1]

e Protect from Light: Ensure the storage location is dark, or use an amber desiccator to protect
the light-sensitive compound.[9]

The following diagram illustrates the degradation pathway and the intervention points for
preservation.

Inside Opened Bottle

Atmospheric H20
(Moisture)

Degraded Products
(p-sulfonamidobenzoic acid
+ HOCI)

| Hydrolysis
Halazone
(C7HsCI2NO4S)

Click to download full resolution via product page

Caption: Degradation of Halazone by moisture and key preservation methods.

Experimental Protocol: Assessing the Potency of
Halazone via lodometric Titration

This protocol determines the amount of "available chlorine” remaining in a Halazone sample,
which is a direct measure of its disinfecting potency.

Principle: Halazone, in an acidic solution, will oxidize iodide ions (I7) from potassium iodide (KI)
to form free iodine (I2). The amount of liberated iodine is then determined by titrating with a
standardized sodium thiosulfate (Na2S20s3) solution using a starch indicator.

Materials:
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e Halazone sample

e Potassium iodide (Kl), solid

o Glacial acetic acid

o Standardized 0.1 N Sodium Thiosulfate (Na2S203) solution

e 1% Starch indicator solution

e Deionized water

e Analytical balance, Erlenmeyer flasks, burette, pipettes

Workflow:
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Start: Assess Halazone Potency

1. Weigh Sample
Accurately weigh ~100 mg of
the Halazone sample.

.

2. Dissolve Sample
Transfer to a 250 mL Erlenmeyer flask.
Add 50 mL deionized water and dissolve
(sonication may be required).

:

3. Add Reagents
Add 2 g of Kl and 10 mL of
glacial acetic acid. Swirl to mix.

.

4. Liberate lodine
Cover the flask and let it stand for 10
minutes in the dark. The solution
will turn a dark yellow/brown color.

:

5. Titrate
Titrate the liberated iodine with
standardized 0.1 N Na2S20s solution
until the solution is a pale yellow.

:

6. Add Indicator
Add 2 mL of 1% starch indicator.
The solution will turn dark blue.

:

7. Final Titration
Continue titrating with Na2S20s until
the blue color completely disappears.

:

8. Record & Calculate
Record the volume of titrant used.
Calculate the % available chlorine.

End: Potency Determined

Click to download full resolution via product page

Caption: Experimental workflow for determining Halazone potency.

Calculation:
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» Equivalency: One mole of Halazone liberates two moles of Iz, which react with four moles of
Naz=S20s. For simplicity, we focus on the available chlorine. Each molecule of HOCI
effectively provides two oxidizing equivalents, similar to Clz.

o Formula: % Available Chlorine = (V * N * 35.45 * 100) / (W * 2) Where:

[e]

V = Volume of Na2S20s used (in Liters)

o N = Normality of the Na=S20s3 solution (e.g., 0.1 N)

[¢]

35.45 = Equivalent weight of Chlorine ( g/mol )

[¢]

W = Weight of the Halazone sample (in grams)

By performing this titration on a new sample and then on samples from opened bottles over
time, researchers can quantitatively track the degradation and determine a practical in-use
shelf life for their specific laboratory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bottles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210301#improving-the-short-usable-life-of-opened-
halazone-bottles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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